molecular formula C4H11NO2 B6203381 (2R)-3-(methylamino)propane-1,2-diol CAS No. 254436-44-7

(2R)-3-(methylamino)propane-1,2-diol

Cat. No. B6203381
CAS RN: 254436-44-7
M. Wt: 105.1
InChI Key:
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Description

“(2R)-3-(methylamino)propane-1,2-diol” is a chemical compound with the linear formula (CH3)2NCH2CH(OH)CH2OH . It is also known as 3-(Dimethylamino)-1,2-propanediol .


Synthesis Analysis

The synthesis of “(2R)-3-(methylamino)propane-1,2-diol” could potentially involve propane dehydrogenation . This process has received extensive attention in recent years due to its industrial applications . Another method could involve the carbonylation of propylene glycol with carbon dioxide to form propylene carbonate .


Molecular Structure Analysis

The molecular structure of “(2R)-3-(methylamino)propane-1,2-diol” consists of a propane molecule in which a hydrogen at position 1 and a hydrogen at position 2 are substituted by hydroxy groups .


Chemical Reactions Analysis

The chemical reactions involving “(2R)-3-(methylamino)propane-1,2-diol” could include propane dehydrogenation . This process involves the efficient adsorption/activation of propane and subsequent desorption of propylene on the surfaces of heterogeneous catalysts .


Physical And Chemical Properties Analysis

“(2R)-3-(methylamino)propane-1,2-diol” has a refractive index of n20/D 1.4609 (lit.), a boiling point of 216-217°C (lit.), and a density of 1.004 g/mL at 25°C (lit.) .

Safety and Hazards

The European Food Safety Authority (EFSA) has re-evaluated the safety of propane-1,2-diol esters of fatty acids (E 477) when used as a food additive . The EFSA established an acceptable daily intake (ADI) of 25 mg/kg body weight (bw) per day for propane‐1,2‐diol .

Future Directions

Future directions for the study and application of “(2R)-3-(methylamino)propane-1,2-diol” could involve further development of propane dehydrogenation technologies . This could include new chemistry in regulating the catalyst structures and inhibiting the catalyst deactivation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-3-(methylamino)propane-1,2-diol involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,3-epoxypropanol", "methylamine", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "water", "ethanol" ], "Reaction": [ "Step 1: 2,3-epoxypropanol is reacted with methylamine in the presence of sodium borohydride to yield (2R)-3-(methylamino)propan-1-ol.", "Step 2: The resulting alcohol is then treated with hydrochloric acid to form the corresponding hydrochloride salt.", "Step 3: The hydrochloride salt is then reacted with sodium hydroxide to liberate the free base.", "Step 4: The free base is purified by recrystallization from ethanol to yield the final product, (2R)-3-(methylamino)propane-1,2-diol." ] }

CAS RN

254436-44-7

Product Name

(2R)-3-(methylamino)propane-1,2-diol

Molecular Formula

C4H11NO2

Molecular Weight

105.1

Purity

95

Origin of Product

United States

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